Cas no 1351622-34-8 (2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride)

• Product Name: 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride
• CAS No: 1351622-34-8
• MF: C₁₁H₂₄ClN₃O₄S
• MW: 329.843960762024
• CID: 6171630
• PubChem ID: 71782834
• Update Time: 2025-10-31

2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride
• F5871-1317
• 2-ETHOXY-N-[2-(4-METHANESULFONYLPIPERAZIN-1-YL)ETHYL]ACETAMIDE HYDROCHLORIDE
• VU0526775-1
• 2-ethoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]acetamide;hydrochloride
• AKOS026686227
• 2-ethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)acetamide hydrochloride
• 1351622-34-8

• Inchi： 1S/C11H23N3O4S.ClH/c1-3-18-10-11(15)12-4-5-13-6-8-14(9-7-13)19(2,16)17;/h3-10H2,1-2H3,(H,12,15);1H
• InChI Key： DMUYBOPAVYJZMU-UHFFFAOYSA-N
• SMILES： Cl.S(C)(N1CCN(CCNC(COCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 329.1176051g/mol
• Monoisotopic Mass: 329.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride

Comprehensive Overview of 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride (CAS No. 1351622-34-8)

2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride (CAS No. 1351622-34-8) is a synthetic organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its piperazine and methanesulfonyl functional groups, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

The molecular structure of 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride features a piperazine ring substituted with a methanesulfonyl group, which enhances its solubility and bioavailability. This modification is particularly relevant in modern drug design, where improving pharmacokinetic properties is a key focus. The compound's ethoxyacetamide moiety further contributes to its stability, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the growing interest in piperazine derivatives like 1351622-34-8 for their potential in addressing neurodegenerative disorders and inflammatory conditions. These applications resonate with current healthcare priorities, as evidenced by rising search queries for "piperazine-based therapeutics" and "small molecule modulators for CNS diseases." The compound's mechanism of action, possibly involving signal transduction pathways, positions it as a subject of interest in the context of precision medicine approaches.

From a synthetic chemistry perspective, 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride represents an excellent example of structure-activity relationship optimization. Its design incorporates principles of bioisosteric replacement and molecular hybridization, two strategies dominating contemporary drug discovery literature. The presence of both hydrogen bond acceptors and hydrophobic regions in its structure suggests potential for diverse molecular interactions, a feature highly sought after in fragment-based drug design.

Quality control and characterization of CAS 1351622-34-8 typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, critical factors for reliable research outcomes. The hydrochloride salt form improves crystallinity and handling properties, addressing common formulation challenges faced with small molecule APIs.

In the context of green chemistry initiatives, synthetic routes for 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride are being optimized to reduce environmental impact. This aligns with increasing searches for "sustainable pharmaceutical synthesis" and reflects the industry's shift toward eco-friendly manufacturing practices. Researchers are particularly interested in developing catalytic methods and atom-economical processes for such compounds.

The commercial availability of 1351622-34-8 through specialty chemical suppliers has facilitated its investigation across multiple research domains. Its growing presence in high-throughput screening libraries underscores its potential as a lead compound for various therapeutic areas. Current patent literature suggests expanding intellectual property activity around related piperazine sulfonamide derivatives, indicating the compound's perceived value in pharmaceutical development.

Future research directions for 2-ethoxy-N-2-(4-methanesulfonylpiperazin-1-yl)ethylacetamide hydrochloride may explore its drug delivery potential, particularly in nanocarrier systems - a topic generating substantial interest in pharmaceutical sciences. The compound's balanced lipophilicity profile (predicted LogP ~2.5) makes it suitable for formulation studies addressing blood-brain barrier penetration - another hot topic in recent literature and search trends.

As with any research chemical, proper handling and characterization of CAS 1351622-34-8 remain paramount. The scientific community continues to develop improved analytical protocols and storage conditions for such compounds, responding to frequent queries about compound stability and long-term storage solutions for sensitive molecules. These developments contribute to more reliable and reproducible research outcomes across laboratories worldwide.